N-(5-((2-((2,4-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-phenylbenzamide
• InChI: InChI=1S/C25H22N4O2S2/c1-16-8-13-21(17(2)14-16)26-22(30)15-32-25-29-28-24(33-25)27-23(31)20-11-9-19(10-12-20)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,26,30)(H,27,28,31)
• InChI Key: PGDBKRWYJQRWJK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)C
• Molecular Formula: C25H22N4O2S2
• Molecular Weight: 474.6 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a thiadiazole ring, which is a type of heterocyclic compound. Thiadiazoles are known for their wide range of biological activities. The compound also contains a biphenyl group and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The thiadiazole ring is a five-membered ring containing two nitrogen atoms and one sulfur atom. The biphenyl group consists of two benzene rings connected by a single bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxamide group could increase its polarity and potentially its solubility in water.

Scientific Research Applications

Pharmaceutical Research: Antidepressant Development

. The presence of the 1,3,4-thiadiazol-2-yl group suggests potential activity in the central nervous system (CNS). Research could explore its efficacy as a serotonin receptor modulator, which could lead to the development of new treatments for depression and anxiety disorders.

Organic Synthesis: Intermediate for Heterocyclic Compounds

. These structures are common in many drugs and agrochemicals, indicating its utility in creating diverse pharmacologically active molecules.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Thiadiazoles are known to have a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Future Directions

The future directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary tests, it could be further optimized and eventually tested in clinical trials.